Cas no 141037-05-0 (1H-Imidazole-1-carboxylic acid, 1-methyl-2-propenyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid, 1-methyl-2-propenyl ester
• CAS No: 141037-05-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1300432
• PubChem ID: 329766320
• Update Time: 2025-04-20

1H-Imidazole-1-carboxylic acid, 1-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 1-methyl-2-propenyl ester
• 3-Buten-2-yl 1H-imidazole-1-carboxylate
• 1H-Imidazole-1-carboxylic acid 1-methyl-2-propen-1-yl ester
• Heller-Sarpong Reagent
• Sarpong 3-butenyl transesterification reagent
• Sarpong reagent
• SCHEMBL20565284
• But-3-en-2-yl 1h-imidazole-1-carboxylate
• 3-Buten-2-yl 1H-imidazole-1-carboxylate, 95%
• BUT-3-EN-2-YL IMIDAZOLE-1-CARBOXYLATE
• MFCD22124439
• 141037-05-0

• MDL： MFCD22124439
• Inchi： 1S/C8H10N2O2/c1-3-7(2)12-8(11)10-5-4-9-6-10/h3-7H,1H2,2H3
• InChI Key： MIGVSMIPNMLWRT-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC=C1)=O)C(C=C)C

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.092 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.482
• PSA: 44.12

1H-Imidazole-1-carboxylic acid, 1-methyl-2-propenyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C